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Compound of Interest

Compound Name: EGTA disodium

Cat. No.: B13744599

For Researchers, Scientists, and Drug Development
Professionals

Ethylene glycol-bis(B-aminoethyl ether)-N,N,N',N'-tetraacetic acid (EGTA) disodium salt is a
specific chelating agent for calcium ions (Ca?*).[1] Its high selectivity for Ca2* over other
divalent cations like magnesium (Mg?*) makes it an invaluable tool in cell culture and various
biological assays.[1] These application notes provide detailed protocols for the preparation and
use of EGTA disodium solution in cell culture, along with insights into its mechanism of action.

EGTA is frequently used in cell culture media to sequester contaminating Ca2* ions, which can
help maintain sample viability and allow for the focused study of calcium-dependent signaling
pathways.[1] It is also a key component in cell detachment solutions, as it disrupts Ca2*-
dependent cell-cell adhesion mediated by cadherins.[2] Furthermore, EGTA is utilized in lysis
buffers to inhibit calcium-dependent nucleases and proteases, thereby protecting the integrity
of extracted DNA, RNA, and proteins.[1]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the preparation and storage of
EGTA disodium solutions.
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Parameter Value Notes

) ) A common concentration for a
Stock Solution Concentration 0.5M _
stable stock solution.[3]

. . The effective concentration
Working Solution

c rati 0.5mM-4mM can vary depending on the cell
oncentration
type and experimental goal.[4]
H of Stock Soluti 8.0 Crucial for dissolving EGTA
pH of Stock Solution .

disodium salt.[3][5][6]

Store in a cool, dry place away
Storage Temperature (Powder)  15°C to 30°C ) )
from direct sunlight.[7]

Can be stored for extended
Storage Temperature (Stock

] 4°C or -20°C periods; freezing is a viable
Solution) ]
option.[8][9]
) When stored under proper
Shelf Life (Powder) Up to 5 years B
conditions.[7]
) ] Stable for months at 4°C;
Shelf Life (Stock Solution) Several months to a year

longer when frozen.[8][9]

Experimental Protocols
Preparation of 0.5 M EGTA Disodium Stock Solution (pH
8.0)

This protocol details the preparation of a 0.5 M stock solution of EGTA disodium, which can be
further diluted to the desired working concentration.

Materials:
o EGTA Disodium Salt (Molecular Weight: 424.31 g/mol for the disodium salt)
» High-purity water (e.g., Milli-Q or distilled water)

e Sodium hydroxide (NaOH), pellets or a concentrated solution (e.g., 10 M)
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Magnetic stirrer and stir bar

pH meter

Graduated cylinders and beakers

Sterile filter unit (0.22 um pore size)

Sterile storage bottles
Procedure:

e Weighing: To prepare 100 mL of a 0.5 M EGTA solution, weigh out 21.22 g of EGTA
disodium salt.

e Initial Mixing: Add the EGTA powder to a beaker containing approximately 80 mL of high-
purity water.

» Dissolution and pH Adjustment:

[¢]

Place the beaker on a magnetic stirrer and add a stir bar.

o Begin stirring the suspension. The EGTA disodium salt will not dissolve completely at
neutral pH.[6][10][11]

o Slowly add NaOH pellets or a concentrated NaOH solution while monitoring the pH with a
calibrated pH meter.

o Continue to add NaOH incrementally until the EGTA powder is fully dissolved. This will
occur as the pH of the solution approaches 8.0.[5][6]

e Final Volume Adjustment: Once the EGTA is completely dissolved and the pH is stable at
8.0, transfer the solution to a 100 mL graduated cylinder and add high-purity water to bring
the final volume to 100 mL.

 Sterilization: Sterilize the 0.5 M EGTA stock solution by passing it through a 0.22 um sterile
filter into a sterile storage bottle.
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» Storage: Store the sterilized stock solution at 4°C for several months or at -20°C for long-
term storage.[8][9]

Quality Control

e pH Verification: Ensure the final pH of the stock solution is 8.0. Incorrect pH can affect the
solubility and chelating capacity of EGTA.

 Sterility Testing: For critical applications, a sample of the sterilized solution can be incubated
in a sterile culture medium to check for microbial contamination.

o Functional Assay: The efficacy of the prepared EGTA solution can be tested by observing its
ability to detach adherent cells from a culture dish.

Visualizations
Signaling Pathway: EGTA's Effect on Calcium Signaling
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Caption: EGTA chelates extracellular Ca?*, affecting intracellular Ca?* levels and signaling.

Experimental Workflow: Preparation of EGTA Disodium
Solution
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Caption: Workflow for preparing a sterile EGTA disodium stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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